Cas no 6330-43-4 (Butanethioic acid,S-(1,1-dimethylethyl) ester)

• Product Name: Butanethioic acid,S-(1,1-dimethylethyl) ester
• CAS No: 6330-43-4
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 505360
• PubChem ID: 240604
• Update Time: 2025-04-19

Butanethioic acid,S-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid,S-(1,1-dimethylethyl) ester
• S-t-butylthiobutanoate
• S-tert-butyl butanethioate
• S-tert-butyl-butanethioate
• t-butylthiobutyrate
• tert-butyl thiobutyrate
• Thiobutyric acid S-tert-butyl ester

• Inchi： 1S/C8H16OS/c1-5-6-7(9)10-8(2,3)4/h5-6H2,1-4H3
• InChI Key： BVMZYBZGPGIIQF-UHFFFAOYSA-N
• SMILES： S(C(CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.09228
• Monoisotopic Mass: 160.092186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 2.5

Experimental Properties

• Density: 0.933
• Boiling Point: 196.5°C at 760 mmHg
• Flash Point: 63.2°C
• Refractive Index: 1.46
• PSA: 17.07
• LogP: 2.84480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters